5-[(4-chlorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde O-(4-chlorobenzyl)oxime

• IUPAC Name: (E)-N-[(4-chlorophenyl)methoxy]-1-[5-(4-chlorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methanimine
• InChI: InChI=1S/C19H14Cl2F3N3OS/c1-27-18(29-15-8-6-14(21)7-9-15)16(17(26-27)19(22,23)24)10-25-28-11-12-2-4-13(20)5-3-12/h2-10H,11H2,1H3/b25-10+
• InChI Key: BJRADCUETHOQMO-KIBLKLHPSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)C=NOCC2=CC=C(C=C2)Cl)SC3=CC=C(C=C3)Cl
• Isomeric SMILES: CN1C(=C(C(=N1)C(F)(F)F)/C=N/OCC2=CC=C(C=C2)Cl)SC3=CC=C(C=C3)Cl
• Molecular Formula: C19H14Cl2F3N3OS
• Molecular Weight: 460.3 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves multiple steps. For instance, the synthesis of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives starts from 4-chlorobenzoic acid. The process includes esterification of 4-chlorobenzoic acid with methanol, subsequent hydrazination, salt formation, and cyclization to afford 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-thiol. This intermediate is then converted into sulfonyl chloride, followed by nucleophilic attack of the amines to give the title sulfonamides.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed by single-crystal X-ray diffraction. For example, the structure of 5-(Adamantan-1-yl)-3-[(4-chlorobenzyl)sulfanyl]-4-methyl-4H-1,2,4-triazole was confirmed using this method.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include esterification, hydrazination, salt formation, cyclization, and nucleophilic attack.